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Compound of Interest

Compound Name:
2,4-Dimethyl-2-oxazoline-4-

methanol

Cat. No.: B1294515 Get Quote

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and potential applications of 2,4-Dimethyl-4-hydroxymethyl-2-oxazoline. The information is

intended for researchers, scientists, and professionals in the field of drug development and

materials science.

Core Physical Properties
Quantitative data for the physical properties of 2,4-Dimethyl-4-hydroxymethyl-2-oxazoline are

summarized in the table below. It is important to note that experimental data for this specific

compound is not readily available in published literature. Therefore, some values are estimated

based on structurally similar compounds.
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Property Value Source

Molecular Formula C₇H₁₃NO⁛ Calculated

Molecular Weight 143.18 g/mol [1]

CAS Number Not available N/A

Appearance Likely a colorless liquid Inferred

Boiling Point Estimated to be > 200 °C Inferred

Melting Point Not available N/A

Density Not available N/A

Solubility

Expected to be soluble in

water and organic solvents like

methanol and chloroform.

[2]

Synthesis and Experimental Protocols
The synthesis of 2,4-disubstituted-2-oxazolines is well-documented in scientific literature. A

general and efficient method involves the dehydrative cyclization of N-(2-hydroxyethyl)amides.

Another common approach is the reaction of nitriles with amino alcohols.

General Synthesis of 2,4-Disubstituted-2-oxazolines
from Nitriles and Amino Alcohols
This method is adapted from established procedures for synthesizing similar 2-oxazoline

compounds.

Materials:

Acetonitrile

2-Amino-2-methyl-1,3-propanediol

Cadmium acetate dihydrate (catalyst)
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Anhydrous solvent (e.g., toluene)

Inert gas (e.g., Argon)

Procedure:

A reaction flask is charged with 2-amino-2-methyl-1,3-propanediol, acetonitrile, and a

catalytic amount of cadmium acetate dihydrate in an anhydrous solvent under an inert

atmosphere.

The reaction mixture is heated to reflux and stirred for several hours.

The progress of the reaction is monitored by a suitable analytical technique, such as thin-

layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure.

The crude product is then purified using vacuum distillation or column chromatography to

yield the desired 2,4-dimethyl-4-hydroxymethyl-2-oxazoline.

Potential Applications in Biomedical Fields
While specific studies on 2,4-Dimethyl-4-hydroxymethyl-2-oxazoline are limited, the broader

class of poly(2-oxazoline)s (POx) has garnered significant attention for biomedical applications.

These polymers are considered promising alternatives to poly(ethylene glycol) (PEG) due to

their excellent biocompatibility, low immunogenicity, and high stability. The structural similarity

of the POx backbone to polypeptides contributes to their "stealth" properties, reducing

recognition by the immune system.

The versatility of 2-oxazoline monomers allows for the synthesis of polymers with tunable

properties. This makes them suitable for a range of applications, including:

Drug Delivery: As building blocks for amphiphilic block copolymers that can self-assemble

into micelles for encapsulating hydrophobic drugs.[2]
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Gene Delivery: In the formation of polymer-DNA complexes (polyplexes) for therapeutic

applications.

Biomaterials: For the development of hydrogels and coatings for medical devices.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for the synthesis and

purification of a 2,4-disubstituted-2-oxazoline.
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General synthesis workflow for 2,4-disubstituted-2-oxazolines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on 2,4-Dimethyl-4-
hydroxymethyl-2-oxazoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294515#physical-properties-of-2-4-dimethyl-4-
hydroxymethyl-2-oxazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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